Cas no 2060008-80-0 (8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one)

• Product Name: 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one
• CAS No: 2060008-80-0
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• MDL: MFCD30487309
• CID: 5173411
• PubChem ID: 137702359
• Update Time: 2025-07-14

8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octan-5-one, 8-[4-(dimethylamino)phenyl]-
• 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one

• MDL： MFCD30487309
• Inchi： 1S/C15H20N2O/c1-17(2)12-6-4-11(5-7-12)13-10-16-14(18)15(13)8-3-9-15/h4-7,13H,3,8-10H2,1-2H3,(H,16,18)
• InChI Key： FWPCMWSSXJJIGN-UHFFFAOYSA-N
• SMILES： C1C2(C(C3=CC=C(N(C)C)C=C3)CNC2=O)CC1

Additional information on 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one

Introduction to 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one (CAS No. 2060008-80-0)

8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2060008-80-0, belongs to a class of spirocyclic azaspiranes, which are known for their potential biological activities and structural complexity. The presence of a nitrogen-containing heterocycle and a spirocyclic core makes this molecule an intriguing subject for further investigation in drug discovery and medicinal chemistry.

The molecular structure of 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one features a benzene ring substituted with a dimethylamino group at the 4-position, connected to a spirocyclic system consisting of an azabicyclo[3.2.1]heptane ring fused with an octanone moiety. This unique arrangement contributes to the compound's rigidity and potential for selective interactions with biological targets. The spirocyclic core is particularly noteworthy, as it introduces conformational constraints that can influence the compound's pharmacokinetic properties and binding affinity.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and engage with various biological receptors. The nitrogen atom in the azaspiro ring can serve as a hydrogen bond acceptor, while the dimethylamino group can act as a hydrogen bond donor, enhancing the compound's potential for interaction with biological targets. These features make 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one a promising candidate for further exploration in the development of novel therapeutic agents.

Recent studies have highlighted the importance of spirocyclic azaspiranes in medicinal chemistry, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The structural motif of these compounds has been shown to facilitate blood-brain barrier penetration, making them attractive for treating neurological conditions. Additionally, their ability to modulate neurotransmitter systems suggests potential applications in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The spirocyclic core is typically formed through a cyclization reaction between an aziridine intermediate and an appropriate ketone or aldehyde. The introduction of the dimethylamino group at the benzene ring is achieved through nucleophilic substitution or reduction reactions, depending on the synthetic route chosen.

The pharmacological profile of 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one has been evaluated in various preclinical studies, demonstrating its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

The compound's ability to cross the blood-brain barrier has also been investigated, with promising results indicating that it can reach therapeutic levels in the brain while maintaining stability in circulation. This property is crucial for developing treatments for CNS disorders, where drug delivery remains a significant challenge. Further research is needed to optimize the pharmacokinetic profile of 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one through structural modifications aimed at enhancing bioavailability and reducing metabolic clearance.

In conclusion, 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents with unique biological activities. Its spirocyclic azaspirane core offers multiple interaction points with biological targets, making it a valuable scaffold for drug discovery efforts. As research continues to uncover new applications for this class of compounds, 8-4-(dimethylamino)phenyl-6-azaspiro3.4octan-5-one is poised to play a significant role in the development of next-generation pharmaceuticals.